N-(2-(6-((2-(benzo[d][1,3]dioxol-5-ylamino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzamide

• IUPAC Name: N-[2-[6-[2-(1,3-benzodioxol-5-ylamino)-2-oxoethyl]sulfanyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]-4-methylbenzamide
• InChI: InChI=1S/C24H22N6O4S/c1-15-2-4-16(5-3-15)24(32)25-11-10-21-28-27-20-8-9-23(29-30(20)21)35-13-22(31)26-17-6-7-18-19(12-17)34-14-33-18/h2-9,12H,10-11,13-14H2,1H3,(H,25,32)(H,26,31)
• InChI Key: GTQZPBIBRXFIII-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NCCC2=NN=C3N2N=C(C=C3)SCC(=O)NC4=CC5=C(C=C4)OCO5
• Molecular Formula: C24H22N6O4S
• Molecular Weight: 490.5 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a benzodioxole group, a triazolopyridazine group, and a benzamide group.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of several functional groups. The benzodioxole group consists of a benzene ring fused to a 1,3-dioxole ring. The triazolopyridazine group is a heterocyclic compound containing nitrogen atoms. The benzamide group consists of a benzene ring attached to an amide group.

Scientific Research Applications

Crystallography

. . This helps in understanding the molecular structure and arrangement of the compound.

Detection of Carcinogenic Lead

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Treatment of Rheumatic Diseases

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Anti-inflammatory Drug

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Future Directions

The future directions for research on this compound could include further investigation into its synthesis, chemical reactions, mechanism of action, and potential applications. This could involve in-depth studies using various analytical techniques and biological assays.

Mechanism of Action

Target of Action

Compounds with similar structures have been known to target specific proteins or enzymes in the body, which play a crucial role in various biological processes .

Mode of Action

The exact mode of action of this compound is not clearly defined in the available resources. Generally, such compounds interact with their targets by binding to active sites or allosteric sites, leading to changes in the conformation of the target proteins or enzymes. This can result in the activation or inhibition of these targets, thereby affecting their function .

Biochemical Pathways

Similar compounds have been reported to influence various biochemical pathways, leading to downstream effects such as the regulation of cell growth, apoptosis, and other cellular functions .

Pharmacokinetics

These properties are crucial in determining the bioavailability of the compound, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

Similar compounds have been reported to have various effects at the molecular and cellular level, such as inducing or inhibiting the expression of certain genes, affecting cell proliferation and differentiation, and influencing signal transduction pathways .